molecular formula C10H8ClF3O3 B8565111 Benzoic acid, 3-chloro-4-(2,2,2-trifluoro-1-methylethoxy)-

Benzoic acid, 3-chloro-4-(2,2,2-trifluoro-1-methylethoxy)-

Cat. No.: B8565111
M. Wt: 268.61 g/mol
InChI Key: VVCZZVDDNDBGAV-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Benzoic acid, 3-chloro-4-(2,2,2-trifluoro-1-methylethoxy)- is a useful research compound. Its molecular formula is C10H8ClF3O3 and its molecular weight is 268.61 g/mol. The purity is usually 95%.
BenchChem offers high-quality Benzoic acid, 3-chloro-4-(2,2,2-trifluoro-1-methylethoxy)- suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Benzoic acid, 3-chloro-4-(2,2,2-trifluoro-1-methylethoxy)- including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C10H8ClF3O3

Molecular Weight

268.61 g/mol

IUPAC Name

3-chloro-4-(1,1,1-trifluoropropan-2-yloxy)benzoic acid

InChI

InChI=1S/C10H8ClF3O3/c1-5(10(12,13)14)17-8-3-2-6(9(15)16)4-7(8)11/h2-5H,1H3,(H,15,16)

InChI Key

VVCZZVDDNDBGAV-UHFFFAOYSA-N

Canonical SMILES

CC(C(F)(F)F)OC1=C(C=C(C=C1)C(=O)O)Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of 3-chloro-4-(2,2,2-trifluoro-1-methylethoxy)benzonitrile (430 mg) in IPA (3 ml) was added a 5M aqueous NaOH solution (1.37 ml), followed by stirring at 80° C. for 24 hours, and a 5M aqueous NaOH solution (1.37 ml) was further added thereto, followed by stirring at 95° C. for 24 hours. The reaction solution was concentrated until the amount was reduced to a half. To the residue was added 12M HCl, and the resulting precipitate was collected by filtration, and then dried to obtain 3-chloro-4-(2,2,2-trifluoro-1-methylethoxy)benzoic acid as a yellow solid.
Quantity
430 mg
Type
reactant
Reaction Step One
Name
Quantity
1.37 mL
Type
reactant
Reaction Step One
Name
Quantity
3 mL
Type
reactant
Reaction Step One
Name
Quantity
1.37 mL
Type
reactant
Reaction Step Two

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